Cas no 1099597-19-9 (1,4-difluoro-2-(2,2,2-trifluoroethyl)benzene)

• Product Name: 1,4-difluoro-2-(2,2,2-trifluoroethyl)benzene
• CAS No: 1099597-19-9
• MF: C₈H₅F₅
• MW: 196.117319822311
• CID: 4571867
• Update Time: 2022-07-25

1,4-difluoro-2-(2,2,2-trifluoroethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,4-Difluoro-2-(2,2,2-trifluoroethyl)benzene
• 1,4-difluoro-2-(2,2,2-trifluoroethyl)benzene

• Inchi： 1S/C8H5F5/c9-6-1-2-7(10)5(3-6)4-8(11,12)13/h1-3H,4H2
• InChI Key： MECUPMKOWHDBBI-UHFFFAOYSA-N
• SMILES： C1(F)=CC=C(F)C=C1CC(F)(F)F

Computed Properties

• Exact Mass: 196.031
• Monoisotopic Mass: 196.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes